2-Butenoic acid, 2-hydroxy-4-(4-methoxyphenyl)-4-oxo-, ethyl ester

• Molecular Formula: C13H14O5
• Molecular Weight: 250.25 g/mol
• IUPAC Name: ethyl (Z)-4-hydroxy-4-(4-methoxyphenyl)-2-oxobut-3-enoate
• InChI: InChI=1S/C13H14O5/c1-3-18-13(16)12(15)8-11(14)9-4-6-10(17-2)7-5-9/h4-8,14H,3H2,1-2H3/b11-8-
• InChI Key: IBWPKNHFIXAYIB-FLIBITNWSA-N
• Isomeric SMILES: CCOC(=O)C(=O)/C=C(/C1=CC=C(C=C1)OC)\O
• Canonical SMILES: CCOC(=O)C(=O)C=C(C1=CC=C(C=C1)OC)O

Description

2-Butenoic acid, 2-hydroxy-4-(4-methoxyphenyl)-4-oxo-, ethyl ester: is an organic compound with the chemical formula CHO.

• It belongs to the class of compounds known as aryl ketones and contains both an aromatic ring and a carbonyl group.
• The compound’s structure includes an ethyl ester group (C₂H₅COO-) attached to the 2-position of the butenoic acid backbone.
• It is a pale yellow solid with a characteristic odor.

Preparation Methods

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Chemical Reactions Analysis

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Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• No specific mechanism of action has been extensively studied for this compound.
• Further research is needed to understand its biological effects and molecular targets.

Comparison with Similar Compounds

Similar Compounds: